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Compound of Interest

Compound Name: 2-Methyl-2-thiopseudourea sulfate

Cat. No.: B1294348

Essential Safety and Handling Guide for 2-
Methyl-2-thiopseudourea Sulfate

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for handling 2-Methyl-2-thiopseudourea sulfate (CAS RN: 867-44-7).
Adherence to these procedures is critical to ensure personal safety and minimize
environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Methyl-2-thiopseudourea sulfate is classified as harmful if swallowed.[1][2][3][4][5] Some
safety data sheets also indicate that it is suspected of causing cancer and damaging fertility or
the unborn child.[5] It is a white crystalline powder that can be hygroscopic.[6] Therefore,
appropriate PPE is mandatory to prevent exposure.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

) Chemical-resistant gloves )
Hand Protection o To prevent skin contact.[5]
(e.g., nitrile rubber)

Safety glasses with side- To protect eyes from dust
) shields or goggles. A face particles. Conforms to OSHA's
Eye/Face Protection ) )
shield may be required for 29 CFR 1910.133 or European
larger quantities. Standard EN166.[1]

) ] Laboratory coat, long-sleeved To prevent skin contact with
Skin and Body Protection ) )
clothing, and closed-toe shoes.  dust or spills.[5]

Use a NIOSH/MSHA approved
) ) respirator if ventilation is ) )
Respiratory Protection ) ) To prevent inhalation of dust.
inadequate or for handling

large quantities.

Safe Handling and Operational Workflow

Proper handling techniques are crucial to minimize risk. Always work in a well-ventilated area,
preferably in a chemical fume hood, to avoid dust dispersion.[2][4]

Experimental Protocol for Handling:

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Designate a
specific area for handling the compound.

¢ Weighing and Transfer: Conduct weighing and transferring of the solid material within a
chemical fume hood to control dust. Use non-sparking tools.[4]

¢ Solution Preparation: If preparing a solution, add the solid to the solvent slowly to avoid
splashing. Note that it is unstable in solution and should be reconstituted just prior to use.[7]

o Post-Handling: After handling, wash hands and any exposed skin thoroughly.[1][2][3] Do not
eat, drink, or smoke in the work area.[1][2][3][5]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
strong oxidizing agents.[8]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.sigmaaldrich.com/SG/en/sds/sial/t7875
https://www.fishersci.com/store/msds?partNumber=AC127891000&productDescription=2-METHYL-2-THIOPSEUDOURE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/sial/t7875
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=M0442&langSelector=en&selectedCountry=KR
https://www.echemi.com/produce/pr2305291882-2-methyl-2-thiopseudourea-sulfate.html
https://www.echemi.com/produce/pr2305291882-2-methyl-2-thiopseudourea-sulfate.html
https://www.merckmillipore.com/IN/en/product/S-Methylisothiourea-Sulfate,EMD_BIO-466220
https://www.fishersci.com/store/msds?partNumber=AC127891000&productDescription=2-METHYL-2-THIOPSEUDOURE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=M0442&langSelector=en&selectedCountry=KR
https://www.tcichemicals.com/BE/en/sds/M0442_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC127891000&productDescription=2-METHYL-2-THIOPSEUDOURE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=M0442&langSelector=en&selectedCountry=KR
https://www.tcichemicals.com/BE/en/sds/M0442_EU_6N.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/t7875
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7105816.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Diagram 1: Safe Handling Workflow

Step 1: Don PPE
(Gloves, Goggles, Lab Coat)

l

Step 2: Prepare Workspace
(Chemical Fume Hood)

l

Step 3: Weigh & Transfer
(Use Non-Sparking Tools)

l

Step 4: Solution Preparation
(Add Solid to Solvent Slowly)

l

Step 5: Post-Handling Hygiene
(Wash Hands Thoroughly)

l

Step 6: Secure Storage
(Cool, Dry, Ventilated Area)

Click to download full resolution via product page

A step-by-step workflow for the safe handling of 2-Methyl-2-thiopseudourea sulfate.

Spill and Emergency Procedures

In the event of a spill, it is important to act quickly and safely.

o Small Spills: For small spills, carefully sweep up the solid material, taking care not to create
dust, and place it into a suitable, labeled container for disposal.[1][3]
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o Large Spills: For larger spills, evacuate the area and prevent entry. Wear appropriate PPE,
including respiratory protection.

o First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[1]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. Get medical attention if irritation persists.[1]

o Ingestion: If swallowed, rinse mouth with water and call a poison center or doctor.[1][2][3]

o Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical
attention.[1]

Disposal Plan

Dispose of 2-Methyl-2-thiopseudourea sulfate and any contaminated materials as hazardous
waste.

Disposal Protocol:
» Waste Collection: Collect waste material in a clearly labeled, sealed container.

o Regulatory Compliance: Dispose of the contents and container at an approved waste
disposal plant.[1][2][3] All disposal practices must be in accordance with federal, state, and
local regulations.[3] Do not empty into drains.[1]

» Professional Disposal: It is recommended to entrust the disposal to a licensed waste
disposal company.[2]

Diagram 2: Chemical Waste Disposal Logic
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Chemical Waste Generated

l

Is container properly labeled?

Label container as 'Hazardous Waste' es

Store in a designated, secure area

Arrange for licensed waste disposal

Click to download full resolution via product page

A logical flow for the proper disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Methyl-2-
thiopseudourea sulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294348#personal-protective-equipment-for-
handling-2-methyl-2-thiopseudourea-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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